Cas no 5574-80-1 (Phenyl 2-Acetamido-2-deoxy-b-D-glucopyranoside)

• Product Name: Phenyl 2-Acetamido-2-deoxy-b-D-glucopyranoside
• CAS No: 5574-80-1
• MF: C₁₄H₁₉NO₆
• MW: 297.30376458168
• CID: 375999
• PubChem ID: 111087
• Update Time: 2025-05-19

Phenyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, phenyl2-(acetylamino)-2-deoxy-
• Phenyl 2-acetamido-2-deoxy-b-D-glucopyranoside
• phenyl N-acetyl-β-D-glucosaminide
• PHENYL-N-ACETYL-B-D-GLUCOSAMINIDE
• AC1L38YT
• AC1Q5JNG
• A-d-glucopyranoside
• CHEBI:61632
• Epitope ID:141117
• phenyl 2-acetamido-2-deoxy-
• phenyl beta-N-acetyl-D-glucosaminide
• Phenyl 2-acetamido-2-deoxy-beta-D-glucopyranoside?
• PHENYL N-ACETYL-BETA-D-GLUCOSAMINIDE
• N-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-phenoxyoxan-3-yl]acetamide
• NS00033383
• PHENYL-N-ACETYL-BETA-D-GLUCOSAMINIDE
• EINECS 226-946-6
• DTXSID40204287
• Phenyl N-acetyl-beta-D-glucosaminide, >=98%
• AKOS002688201
• Phenyl 2-acetamido-2-deoxy-beta-D-glucopyranoside
• W-203109
• 5574-80-1
• D-Glucosaminide A
• phenyl 2-acetamido-2-deoxy-beta-D-glucoside
• N-((2S,3R,4R,5S,6R)-4,5-Dihydroxy-6-(hydroxymethyl)-2-phenoxytetrahydro-2H-pyran-3-yl)acetamide
• Q27131217
• SCHEMBL11786108
• DTXCID40126778
• Phenyl 2-Acetamido-2-deoxy-b-D-glucopyranoside

• Inchi： 1S/C14H19NO6/c1-8(17)15-11-13(19)12(18)10(7-16)21-14(11)20-9-5-3-2-4-6-9/h2-6,10-14,16,18-19H,7H2,1H3,(H,15,17)/t10-,11-,12-,13-,14-/m1/s1
• InChI Key： ZUJDLWWYFIZERS-DHGKCCLASA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)NC(C)=O)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 297.121
• Monoisotopic Mass: 297.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.9
• Topological Polar Surface Area: 108A^2

Experimental Properties

• Density: 1.38g/cm3
• Melting Point: 241 °C
• Boiling Point: 600.8ºC at 760mmHg
• Flash Point: 317.2ºC
• Refractive Index: 1.598
• PSA: 108.25000
• LogP: -0.60000

Phenyl 2-Acetamido-2-deoxy-b-D-glucopyranoside Security Information

• Safety Instruction： 24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Phenyl 2-Acetamido-2-deoxy-b-D-glucopyranoside

Phenyl 2-Acetamido-2-deoxy-β-D-glucopyranoside (CAS No. 5574-80-1): A Comprehensive Overview

Phenyl 2-Acetamido-2-deoxy-β-D-glucopyranoside, commonly referred to by its CAS number CAS No. 5574-80-1, is a significant compound in the field of glycoscience and pharmaceutical chemistry. This β-D-glucopyranoside derivative, featuring a phenyl acetylamine substituent at the 2-position, has garnered considerable attention due to its versatile applications in synthetic biology, drug development, and carbohydrate chemistry. The compound's unique structural properties make it a valuable intermediate in the synthesis of glycoproteins, glycosides, and other complex carbohydrate-based molecules essential for therapeutic applications.

The chemical structure of Phenyl 2-Acetamido-2-deoxy-β-D-glucopyranoside consists of a β-D-glucopyranose core with an acetylamino group at the C2 position and a phenyl ring attached via an ether linkage. This configuration imparts both stability and reactivity, making it an ideal candidate for further functionalization. The presence of the acetylamino group enhances its solubility in polar solvents while maintaining structural integrity under various chemical conditions, which is crucial for its use in biochemical assays and synthetic pathways.

In recent years, Phenyl 2-Acetamido-2-deoxy-β-D-glucopyranoside has been extensively studied for its role in the development of novel therapeutic agents. Its derivatives have shown promise in inhibiting enzymes involved in bacterial biofilm formation, thereby serving as potential antibiotics. Additionally, the compound's ability to mimic natural glycosidic linkages has made it a key intermediate in the synthesis of glycosidase inhibitors, which are critical for treating diseases such as cancer and inflammation.

One of the most compelling applications of Phenyl 2-Acetamido-2-deoxy-β-D-glucopyranoside is in the field of synthetic biology. Researchers have leveraged its structural framework to develop novel lectins and carbohydrate-binding proteins that can selectively interact with specific glycan structures on cell surfaces. These interactions are pivotal in understanding cellular processes such as cell adhesion, signaling, and immune responses. The compound's versatility has also been exploited in the design of biosensors capable of detecting pathogenic bacteria and viruses by recognizing unique glycan patterns on their surfaces.

The pharmaceutical industry has been particularly interested in Phenyl 2-Acetamido-2-deoxy-β-D-glucopyranoside due to its potential as a prodrug or drug carrier. Its stable yet functional structure allows for modifications that can enhance drug delivery systems, improving bioavailability and targeting specificity. For instance, conjugating therapeutic agents to this glucopyranoside derivative has been shown to prolong circulation time and reduce systemic toxicity in preclinical studies.

Recent advancements in mass spectrometry and NMR spectroscopy have further elucidated the mechanistic details of reactions involving Phenyl 2-Acetamido-2-deoxy-β-D-glucopyranoside. These techniques have enabled researchers to study its degradation pathways and interaction dynamics with enzymes and other biomolecules at an atomic level. Such insights are crucial for optimizing synthetic routes and developing more efficient enzymatic processes for industrial-scale production.

The compound's role in carbohydrate chemistry extends beyond its medicinal applications. It serves as a fundamental building block for synthesizing complex carbohydrates that mimic natural polysaccharides found in plants and animals. These synthetic carbohydrates are used as standards in analytical methods to quantify natural glycoconjugates and as substrates for studying glycosyltransferases, which are enzymes responsible for constructing glycans during biosynthesis.

The environmental impact of utilizing Phenyl 2-Acetamido-2-deoxy-β-D-glucopyranoside has also been a point of interest. Biodegradable derivatives of this compound have been developed to minimize ecological footprints while maintaining high efficacy in pharmaceutical formulations. Such green chemistry approaches align with global efforts to promote sustainable practices in chemical synthesis and drug development.

In conclusion, Phenyl 2-Acetamido-2-deoxy-β-D-glucopyranoside (CAS No. 5574-80-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural properties make it indispensable in synthetic biology, pharmaceutical chemistry, and carbohydrate research. As research continues to uncover new functionalities and applications, this glucopyranoside derivative is poised to play an even more significant role in advancing medical science and industrial biotechnology.